Cas no 1261948-11-1 (4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol)

4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol is a specialized aromatic compound featuring a chloro-substituted phenyl ring linked to a fluorophenol moiety with a methoxycarbonyl functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro, fluoro, and methoxycarbonyl) and electron-donating (phenolic hydroxyl) groups enhances its versatility in cross-coupling reactions and further derivatization. Its high purity and well-defined molecular architecture ensure consistent performance in complex organic transformations. The compound is particularly useful in the development of bioactive molecules, where precise functional group placement is critical for activity optimization. Proper handling under controlled conditions is recommended due to its reactive phenolic and halogenated groups.

4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol structure

1261948-11-1 structure

Product Name:4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol

CAS No:1261948-11-1

MF:C₁₄H₁₀ClFO₃

MW:280.678806781769

MDL:MFCD18314041

CID:2765363

PubChem ID:53219718

Update Time:2025-05-20

4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol, 95%
- 1261948-11-1
- DTXSID60684542
- Methyl 6-chloro-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate
- MFCD18314041
- 4-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-2-FLUOROPHENOL
- 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol
- MDL： MFCD18314041
- Inchi： 1S/C14H10ClFO3/c1-19-14(18)9-2-4-11(15)10(6-9)8-3-5-13(17)12(16)7-8/h2-7,17H,1H3
- InChI Key： XBRXGEWXMQNHQW-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(=C(C=1)F)O

Computed Properties

Exact Mass: 280.03
Monoisotopic Mass: 280.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 46.5A^2

4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320078-5 g	4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol, 95%; .	1261948-11-1	95%	5g	€1159.00	2023-04-26
abcr	AB320078-5g	4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol, 95%; .	1261948-11-1	95%	5g	€1159.00	2025-04-21

4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol

4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol: A Comprehensive Overview

4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol, also known by its CAS number 1261948-11-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a phenol group, a fluorine substituent, and a methoxycarbonyl group attached to a chlorinated aromatic ring. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the biaryl structure, which is a key feature of this compound.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol exhibits potent anti-inflammatory properties, making it a promising candidate for drug development. Its ability to inhibit specific enzymes involved in inflammatory pathways has been validated through in vitro assays and preclinical models. Furthermore, the compound has demonstrated selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In the field of materials science, this compound has been investigated for its role as a building block in constructing advanced polymers and nanoparticles. The presence of the phenolic group allows for strong hydrogen bonding interactions, which can be exploited to create stimuli-responsive materials. Recent research highlights its application in developing sensors for environmental monitoring, where its responsiveness to pH changes and metal ions makes it highly suitable.

The chemical stability of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol under various conditions has also been a topic of interest. Studies have shown that it exhibits good thermal stability up to 150°C and is resistant to hydrolysis under mildly acidic or basic conditions. These properties make it ideal for use in industrial processes where durability and longevity are critical.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its potential impact on ecosystems. Research indicates that it undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This finding aligns with current trends toward designing eco-friendly chemicals that minimize ecological disruption.

In conclusion, 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorophenol stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As ongoing investigations continue to uncover new facets of its properties and utility, this compound is poised to play an increasingly significant role in shaping future innovations.